molecular formula C11H11ClO3 B8372782 6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid

6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid

Cat. No.: B8372782
M. Wt: 226.65 g/mol
InChI Key: MDDQWWRSRBQTQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClO3

Molecular Weight

226.65 g/mol

IUPAC Name

2-(6-chloro-3,4-dihydro-2H-chromen-4-yl)acetic acid

InChI

InChI=1S/C11H11ClO3/c12-8-1-2-10-9(6-8)7(3-4-15-10)5-11(13)14/h1-2,6-7H,3-5H2,(H,13,14)

InChI Key

MDDQWWRSRBQTQV-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(C1CC(=O)O)C=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-chloro-3,4-dihydro-2H-1-benzpyran-4-ylidene-acetic acid methyl ester (2.0 g.) was reduced with hydrogen using a 10% Pd-charcoal catalyst (0.20 g.) by stirring at 25° C. in ethyl acetate for 4 hours. The reduction product, 6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid methyl ester (1.0 g.), was heated for 3 days at reflux temperature with potassium hydroxide (2.4 g.) in 25 ml. water. The solution was acidified and extracted with chloroform. Recrystallization from cyclohexane gave 6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid (650 mg. 60%), m.p. 115°-117° C.
Name
6-chloro-3,4-dihydro-2H-1-benzpyran-4-ylidene-acetic acid methyl ester
Quantity
2 g
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reactant
Reaction Step One
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reactant
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6-chloro-3,4-dihydro-2H-1-benzopyran-4-acetic acid methyl ester
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1 g
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reactant
Reaction Step Three
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2.4 g
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reactant
Reaction Step Four
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Pd charcoal
Quantity
0.2 g
Type
catalyst
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0 (± 1) mol
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solvent
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0 (± 1) mol
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solvent
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